Cas no 1219208-53-3 (3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 1219208-53-3
• MF: C₂₁H₂₂ClN₅O₃S
• MW: 459.949081897736
• CID: 5851001
• PubChem ID: 49663458
• Update Time: 2025-06-19

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-1-methyl-N-phenylpyrazole-4-carboxamide
• 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide
• AKOS005054688
• VU0623598-1
• 1219208-53-3
• 3-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide
• F3406-5814

• Inchi： 1S/C21H22ClN5O3S/c1-25-15-19(20(28)23-17-7-3-2-4-8-17)21(24-25)31(29,30)27-12-10-26(11-13-27)18-9-5-6-16(22)14-18/h2-9,14-15H,10-13H2,1H3,(H,23,28)
• InChI Key： AESXXLOYHLBQRS-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=CC=CC=C2)=O)C(S(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=N1

Computed Properties

• Exact Mass: 459.1131884g/mol
• Monoisotopic Mass: 459.1131884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide

Introduction to 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide and CAS No 1219208-53-3

The compound with the CAS number 1219208-53-3 and the product name 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential therapeutic applications. The intricate arrangement of its functional groups, including the piperazine ring, sulfonyl group, and pyrazole moiety, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The structure of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide is particularly noteworthy as it incorporates elements that are known to interact favorably with biological targets. Specifically, the piperazine ring is a common pharmacophore in many drugs due to its ability to modulate neurotransmitter systems. The presence of a sulfonyl group further enhances its potential as a bioactive molecule by contributing to hydrogen bonding interactions and improving solubility.

The pyrazole core is another critical component of this compound, known for its versatility in drug design. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The combination of these structural elements in 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide suggests that it may exhibit multiple modes of action, making it a promising candidate for the treatment of various diseases.

Recent studies have highlighted the importance of understanding the molecular interactions between drug candidates and their target proteins. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting the binding affinity and mechanism of action of new compounds. In the case of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide, these techniques have provided valuable insights into how its structural features contribute to its biological activity. For instance, studies have shown that the piperazine ring interacts with specific amino acid residues in target proteins, while the sulfonyl group enhances binding through favorable electrostatic interactions.

The synthesis of this compound also represents a significant achievement in synthetic chemistry. The multi-step synthesis involves various reaction steps, including sulfonylation, condensation, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the process and improve efficiency. These advancements not only facilitate the production of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide but also contribute to the broader field of pharmaceutical synthesis.

Evaluation of the pharmacological properties of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide has revealed several promising characteristics. Preclinical studies have demonstrated its efficacy in models of inflammation and pain relief. The compound's ability to modulate neurotransmitter systems suggests potential applications in treating neurological disorders such as depression and anxiety. Additionally, its interaction with various biological targets indicates that it may have broad therapeutic implications.

The development of new drugs is often accompanied by rigorous safety assessments to ensure that they are safe for human use. In vitro toxicity studies have been conducted to evaluate the potential adverse effects of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-methyl-N-phenyl-1H-pyrazole-4-carboxamide. These studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional research is needed to fully understand its safety profile and long-term effects.

The regulatory landscape for new drug approval is stringent and requires comprehensive data on efficacy and safety. Regulatory agencies such as the FDA and EMA have established guidelines for evaluating new compounds. The data generated from preclinical and clinical studies on 3-{[4-(3-chlorophenyl)piperazin-1-yll)sulfonyl}-1-methyl-N phenyl 1H pyrazole 4 carboxamide will be crucial in supporting its submission for regulatory approval. This process involves submitting detailed documentation that includes chemical characterization, pharmacological data, toxicology results, and clinical trial information.

The future prospects for 3-{[4-(3-chlorophenyl)piperazin 1 - yll)sulfonyl} - 1 - methyl - N phen y l - 1 H pyraz ole - 4 carbox amide are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to further optimize its pharmacological properties and explore new indications. Collaborative efforts between academic researchers and pharmaceutical companies are essential in translating laboratory findings into clinical applications that benefit patients worldwide.